Cas no 2411224-55-8 (2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide)

• Product Name: 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide
• CAS No: 2411224-55-8
• MF: C₁₄H₂₃ClN₄OS
• MW: 330.876620531082
• CID: 6450547
• PubChem ID: 145887890
• Update Time: 2025-08-03

2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7559255
• Z1562122613
• 2411224-55-8
• 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide
• 2-chloro-N-{3-[4-cyclopentyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]propyl}propanamide

• Inchi： 1S/C14H23ClN4OS/c1-10(15)13(20)16-9-5-8-12-17-18-14(21-2)19(12)11-6-3-4-7-11/h10-11H,3-9H2,1-2H3,(H,16,20)
• InChI Key： AANGFOJWGUFEJX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCCC1=NN=C(N1C1CCCC1)SC)=O

Computed Properties

• Exact Mass: 330.1281102g/mol
• Monoisotopic Mass: 330.1281102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide

Comprehensive Overview of 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide (CAS No. 2411224-55-8)

In the realm of specialized organic compounds, 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide (CAS No. 2411224-55-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its triazole core and cyclopentyl substituent, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, combining a chloropropanamide moiety with a methylsulfanyl group, offers versatility in synthetic pathways and biological interactions.

Recent trends in drug discovery and precision agriculture have amplified the demand for novel heterocyclic compounds like 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the proven efficacy of 1,2,4-triazole derivatives in modulating enzymatic activity. The compound's CAS No. 2411224-55-8 frequently appears in patent literature, suggesting proprietary interest in its applications.

From a synthetic chemistry perspective, the incorporation of both cyclopentyl and methylsulfanyl groups introduces steric and electronic effects that influence the molecule's reactivity. This has led to innovative approaches in catalyzed cross-coupling reactions, a hot topic in green chemistry forums. The chloropropanamide segment further enables diverse derivatization, making it valuable for structure-activity relationship (SAR) studies.

Analytical characterization of CAS No. 2411224-55-8 typically involves advanced techniques such as LC-MS and NMR spectroscopy, with particular emphasis on the triazole proton signals and carbonyl carbon resonance. These methods are crucial for quality control in industrial settings, where purity thresholds exceed 98% for research-grade material. The compound's stability under various pH conditions is another area of investigation, especially for formulation scientists.

Environmental and toxicological profiling of 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide remains an active research domain. With growing public interest in sustainable chemicals, studies focus on its biodegradation pathways and ecotoxicological endpoints. Computational models predict moderate lipophilicity (logP ~2.5), suggesting balanced membrane permeability - a desirable trait for bioavailability optimization in drug design.

The commercial availability of CAS No. 2411224-55-8 through specialty chemical suppliers has enabled broader academic access. Current pricing reflects its status as a low-volume high-value compound, with most inquiries originating from medicinal chemistry laboratories and agrochemical R&D divisions. Storage recommendations typically specify inert atmospheres at -20°C to preserve the methylsulfanyl group's integrity.

Future directions for this compound may involve exploration as a kinase inhibitor precursor or plant growth modulator, given structural similarities to known active molecules. The scientific community eagerly anticipates published data on its in vitro and in vivo performance, which could unlock new therapeutic or agricultural applications. As synthetic methodologies evolve, particularly in C-H activation chemistry, more efficient routes to this triazole derivative may emerge.

For researchers handling 2-Chloro-N-[3-(4-cyclopentyl-5-methylsulfanyl-1,2,4-triazol-3-yl)propyl]propanamide, proper personal protective equipment remains essential despite its non-classified status. The compound's chloroacetamide segment warrants cautious handling per general laboratory safety protocols. Material Safety Data Sheets (MSDS) provide detailed guidance on spill containment and disposal procedures.

In summary, CAS No. 2411224-55-8 represents an intriguing case study in functional group interplay within heterocyclic systems. Its dual hydrogen bond acceptor/donor capacity and sterically demanding substituents create unique opportunities for molecular recognition studies. As interdisciplinary research progresses, this compound may well transition from a chemical curiosity to a valuable tool compound in multiple scientific domains.